Cas no 1702138-76-8 (3-(1-benzofuran-3-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(1-benzofuran-3-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1702138-76-8
• MF: C₂₆H₂₁NO₅
• MW: 427.448647260666
• CID: 5830693
• PubChem ID: 103761285
• Update Time: 2025-05-22

3-(1-benzofuran-3-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-3-(3-Benzoburanyl)-DL-Ala-OH
• 3-(1-benzofuran-3-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-(1-benzofuran-3-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1556097
• 1702138-76-8

• Inchi： 1S/C26H21NO5/c28-25(29)23(13-16-14-31-24-12-6-5-7-17(16)24)27-26(30)32-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-12,14,22-23H,13,15H2,(H,27,30)(H,28,29)
• InChI Key： ASCKURAKVGKPGZ-UHFFFAOYSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)NC(C(=O)O)CC1=COC2=CC=CC=C12

Computed Properties

• Exact Mass: 427.14197277g/mol
• Monoisotopic Mass: 427.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 3-(1-benzofuran-3-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(1-Benzo[f]uran-3-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid: A Comprehensive Overview

3-(1-Benzo[f]uran-3-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, commonly referred to by its CAS number 1702138-76-8, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which incorporates a benzo[f]uran moiety and a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group, a well-known protecting group in peptide synthesis, adds functional versatility to the molecule, making it a valuable compound for both academic and industrial applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzo[f]uran derivative. This is followed by the introduction of the Fmoc group, which is achieved through a carefully controlled coupling reaction. The final step involves the introduction of the carboxylic acid functionality, which is critical for its biological activity. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

One of the most promising applications of this compound lies in its potential as a drug delivery agent. The Fmoc group has been extensively studied for its ability to protect amino groups during peptide synthesis, and its inclusion in this molecule enhances its stability and bioavailability. Recent studies have demonstrated that this compound can serve as a carrier for hydrophobic drugs, improving their solubility and uptake by target cells. This property has led to its exploration in the development of targeted therapies for various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also shown potential in materials science. The benzo[f]uran moiety contributes to its aromatic stability, while the Fmoc group provides functional diversity. Researchers have recently investigated its use as a precursor for advanced materials such as polymers and nanoparticles. These materials exhibit unique optical and electronic properties, making them suitable for applications in optoelectronics and sensors.

The structural complexity of this compound presents both challenges and opportunities for further research. Its intricate architecture requires precise synthetic techniques to ensure optimal performance. However, this complexity also offers a platform for further functionalization, enabling researchers to tailor its properties for specific applications. Ongoing studies are focused on optimizing its synthesis, improving its biocompatibility, and exploring new avenues for its application in drug delivery systems.

In conclusion, 3-(1-Benzo[f]uran-3-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a significant advancement in organic chemistry. Its unique structure and functional groups make it a versatile compound with wide-ranging applications in pharmacology and materials science. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in both academic and industrial settings.